Cas no 876870-97-2 (N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 876870-97-2
• MF: C₁₅H₂₂N₂OS
• MW: 278.412982463837
• CID: 5681397
• PubChem ID: 8119543
• Update Time: 2025-09-19

N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1492347
• 876870-97-2
• Z54128427
• N-cyclooctyl-2-(methylthio)nicotinamide
• SR-01000076525-1
• N-cyclooctyl-2-methylsulfanylpyridine-3-carboxamide
• SR-01000076525
• MLS001200601
• DTXSID801326534
• SMR000564771
• AKOS001207885
• EN300-26582032
• N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide
• HMS2853A21

• Inchi： 1S/C15H22N2OS/c1-19-15-13(10-7-11-16-15)14(18)17-12-8-5-3-2-4-6-9-12/h7,10-12H,2-6,8-9H2,1H3,(H,17,18)
• InChI Key： FSQBSBRJDGKUQC-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1CCCCCCC1)=O

Computed Properties

• Exact Mass: 278.14528450g/mol
• Monoisotopic Mass: 278.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.3Ų

Additional information on N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide

N-Cyclooctyl-2-(Methylsulfanyl)Pyridine-3-Carboxamide: A Comprehensive Overview

N-Cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 876870-97-2) is a specialized organic compound that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methylsulfanyl group at position 2 and a carboxamide group at position 3. The cyclooctyl group attached to the nitrogen atom further enhances its structural complexity and functional properties.

The synthesis of N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the compound's functional groups. This approach not only enhances efficiency but also aligns with the growing trend of sustainable chemical practices.

The physical properties of this compound are influenced by its molecular structure. It exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various applications in drug delivery systems and material science. Additionally, the compound's stability under different pH conditions has been extensively studied, revealing its potential for use in pharmaceutical formulations that require controlled release mechanisms.

Recent research has highlighted the biological activity of N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This finding suggests that the compound could serve as a lead molecule for developing novel therapeutic agents targeting Alzheimer's disease. Furthermore, its anti-inflammatory properties have been investigated, showing promise in mitigating chronic inflammatory conditions.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors. Researchers have explored its potential as an electron transport layer material in organic photovoltaic devices, where it has shown improved charge transport efficiency compared to conventional materials.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide. Results indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of approximately 14 days in aqueous environments. These findings are crucial for ensuring its safe disposal and minimizing ecological risks associated with its industrial use.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to understand how it interacts with target proteins. These insights will be instrumental in refining its therapeutic applications and improving drug design strategies.

In conclusion, N-cyclooctyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 876870-97-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable asset in both academic research and industrial development.